3-Pyridin-4-yl-quinoxaline-2-carboxylic acid ethyl ester

• IUPAC Name: ethyl 3-pyridin-4-ylquinoxaline-2-carboxylate
• InChI: InChI=1S/C16H13N3O2/c1-2-21-16(20)15-14(11-7-9-17-10-8-11)18-12-5-3-4-6-13(12)19-15/h3-10H,2H2,1H3
• InChI Key: GKBYRUWTGHKMIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=CC=CC=C2N=C1C3=CC=NC=C3
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

“3-Pyridin-4-yl-quinoxaline-2-carboxylic acid ethyl ester” is a chemical compound with the molecular formula C16H13N3O2. It is a structural motif found in numerous bioactive molecules.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported in several methodologies. A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of “this compound” is based on a pyridine scaffold, which is a simple six-membered heterocyclic structure found in various natural products, drug molecules, vitamins, and materials.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include a ring cleavage methodology reaction. This involves the remodeling of 3-formyl (aza)indoles/benzofurans.

Scientific Research Applications

Synthesis and Characterization

• Intermediate for Anticoagulants : A study reported the X-ray powder diffraction data for a similar compound, indicating its importance as an intermediate in the synthesis of anticoagulants like apixaban (Qing Wang et al., 2017).
• Vasodilator Synthesis : Another research developed a process for synthesizing Beta-pyridine carboxylic acid ethyl ester from quinoline, highlighting its reduction to produce Beta-pyridyl carbinol, a known vasodilator (S. K. Shukla & G. R. Chaudhry, 2014).
• Green Chemistry Protocol : A facile synthesis of new quinoxalines from ethyl gallate was conducted, emphasizing a green chemistry approach for producing heterocyclic amines (R. N. Lima & A. Porto, 2017).

Potential Applications

• Antioxidant and Antibacterial Properties : Research on phenolic esters and amides of quinoline-4-carboxylic acid demonstrated significant in vitro antioxidant and antibacterial activities, suggesting the therapeutic potential of similar compounds (S. Shankerrao et al., 2013).
• Liquid Crystal Displays : The synthesis of ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates as dyes indicated their high orientation parameter in nematic liquid crystal, showing potential for application in liquid crystal displays (V. Bojinov & I. Grabchev, 2003).

Future Directions

The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry. This could potentially lead to the creation of more bioactive molecules with diverse functional groups.